Cas no 501701-59-3 (Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- structure
501701-59-3 structure
Product Name:Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
CAS No:501701-59-3
MF:C13H9F3N6S
MW:338.310970067978
CID:365578
Update Time:2024-01-29

Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • Pyrimidine, 4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • Inchi: 1S/C13H9F3N6S/c1-8-7-10(23-12-17-4-2-5-18-12)20-11(19-8)22-6-3-9(21-22)13(14,15)16/h2-7H,1H3
    • InChI Key: WRYWMLHPJFUVQC-UHFFFAOYSA-N
    • SMILES: C1(N2C=CC(C(F)(F)F)=N2)=NC(SC2=NC=CC=N2)=CC(C)=N1

Computed Properties

  • Exact Mass: 338.05637

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 565.1±60.0 °C(Predicted)
  • PSA: 69.38
  • pka: -1.75±0.33(Predicted)

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